Cas no 72850-87-4 (Propan-2-aminium 2-chloro-4-(trifluoromethyl)thiazole-5-carboxylate)

• Product Name: Propan-2-aminium 2-chloro-4-(trifluoromethyl)thiazole-5-carboxylate
• CAS No: 72850-87-4
• MF: C₈H₁₀ClF₃N₂O₂S
• MW: 290.690410137177
• CID: 3167374
• PubChem ID: 84819662
• Update Time: 2025-04-21

Propan-2-aminium 2-chloro-4-(trifluoromethyl)thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Propan-2-aminium2-chloro-4-(trifluoromethyl)thiazole-5-carboxylate
• Propan-2-aminium 2-chloro-4-(trifluoromethyl)thiazole-5-carboxylate
• 72850-87-4
• propan-2-aminium 2-chloro-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate
• RKEGIQAQASTWHM-UHFFFAOYSA-N

• Inchi： 1S/C5HClF3NO2S.C3H9N/c6-4-10-2(5(7,8)9)1(13-4)3(11)12;1-3(2)4/h(H,11,12);3H,4H2,1-2H3
• InChI Key： RKEGIQAQASTWHM-UHFFFAOYSA-N
• SMILES： ClC1=NC(C(F)(F)F)=C(C(=O)[O-])S1.[NH3+]C(C)C

Computed Properties

• Exact Mass: 290.0103609Da
• Monoisotopic Mass: 290.0103609Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109Ų